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Compound of Interest

Compound Name: 4-Hydroxyphenylacetamide

Cat. No.: B194378

For immediate release:

This document provides essential guidance on the proper disposal procedures for 4-
Hydroxyphenylacetamide, a compound commonly used in pharmaceutical research and
development. Adherence to these protocols is critical for ensuring laboratory safety, protecting
the environment, and maintaining regulatory compliance. This information is intended for
researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling 4-Hydroxyphenylacetamide, it is imperative to consult the Safety Data Sheet
(SDS).[1] Personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat, should be worn at all times to prevent skin and eye contact.[1] In case
of accidental exposure, follow the first-aid measures outlined in the SDS.[1]

Disposal Procedures

The disposal of 4-Hydroxyphenylacetamide must be conducted in accordance with all
applicable federal, state, and local regulations.[1] It is classified as a chemical waste and
should not be disposed of in regular trash or down the drain.[2][3] The primary method of
disposal is through an approved hazardous waste program.[2]

Step-by-Step Disposal Protocol:
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o Waste Characterization: 4-Hydroxyphenylacetamide waste must be classified as
hazardous chemical waste.[4][5] Do not mix it with other waste streams unless compatibility
has been verified.[6]

e Containerization:

o Use a dedicated, properly labeled, and leak-proof container for collecting 4-
Hydroxyphenylacetamide waste.[7] Plastic containers are often preferred over glass to
minimize the risk of breakage.[2]

o The container must be in good condition and compatible with the chemical.[7]
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."[2]

o The label must include the full chemical name, "4-Hydroxyphenylacetamide," and the
guantity of waste.[2] Abbreviations are not permitted.[2]

o Include the date of waste generation, the laboratory location (building and room number),
and the name and contact information of the principal investigator.[2]

e Storage:

o Store the waste container in a designated and secure satellite accumulation area within
the laboratory.[6][8]

o Ensure the container is kept closed at all times, except when adding waste.[7]
o Segregate the waste from incompatible materials.[6]
e Disposal Request:

o Once the container is full or the waste is no longer being generated, contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal.[2][4]
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o Complete any required hazardous waste disposal forms as instructed by your EHS office.

[2]

Quantitative Data Summary

The following table summarizes key data for 4-Hydroxyphenylacetamide relevant to its
handling and disposal.

Property Value Reference
Chemical Formula CsHsNO2 [9]

Molecular Weight 151.16 g/mol [9]
Appearance White to beige powder ECHEMI SDS
Melting Point 176-178 °C [9]

Acute toxicity - Oral (Category
4), Skin Irritant (Category 2),

Hazard Classifications Eye Irritant (Category 2), [1109]
Specific target organ toxicity -

single exposure (Category 3)

) ) Dust mask type N95 (US),
Personal Protective Equipment ) [9]
Eyeshields, Gloves

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyphenylacetamide.
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Start: 4-Hydroxyphenylacetamide Waste Generated
Is the waste considered hazardous?

o (Note: Assume hazardous unless confirmed otherwise by EHS'

Improper Disposal: Do NOT dispose in regular trash or drain

Collect in a dedicated, labeled hazardous waste container

Store in a designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal decision workflow for 4-Hydroxyphenylacetamide.

Disclaimer: This document provides general guidance. Always consult your institution's specific
policies and procedures for hazardous waste disposal and comply with all applicable
regulations. Your local Environmental Health and Safety department is the primary resource for

any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b194378#4-hydroxyphenylacetamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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